Cas no 2319637-70-0 (3-(3-chlorophenyl)-N-{4-(thiophen-3-yl)oxan-4-ylmethyl}propanamide)

• Product Name: 3-(3-chlorophenyl)-N-{4-(thiophen-3-yl)oxan-4-ylmethyl}propanamide
• CAS No: 2319637-70-0
• MF: C₁₉H₂₂ClNO₂S
• MW: 363.901483058929
• CID: 6019768
• PubChem ID: 134161717
• Update Time: 2025-10-29

3-(3-chlorophenyl)-N-{4-(thiophen-3-yl)oxan-4-ylmethyl}propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(3-chlorophenyl)-N-{4-(thiophen-3-yl)oxan-4-ylmethyl}propanamide
• 3-(3-chlorophenyl)-N-[(4-thiophen-3-yloxan-4-yl)methyl]propanamide
• 2319637-70-0
• 3-(3-chlorophenyl)-N-{[4-(thiophen-3-yl)oxan-4-yl]methyl}propanamide
• 3-(3-chlorophenyl)-N-((4-(thiophen-3-yl)tetrahydro-2H-pyran-4-yl)methyl)propanamide
• AKOS040705093
• F6571-6508

• Inchi： 1S/C19H22ClNO2S/c20-17-3-1-2-15(12-17)4-5-18(22)21-14-19(7-9-23-10-8-19)16-6-11-24-13-16/h1-3,6,11-13H,4-5,7-10,14H2,(H,21,22)
• InChI Key： GXGAOGLIQATKQM-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CCC(NCC1(C2=CSC=C2)CCOCC1)=O

Computed Properties

• Exact Mass: 363.1059778g/mol
• Monoisotopic Mass: 363.1059778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 66.6Ų

Additional information on 3-(3-chlorophenyl)-N-{4-(thiophen-3-yl)oxan-4-ylmethyl}propanamide

3-(3-Chlorophenyl)-N-{4-(Thiophen-3-yl)Oxan-4-ylmethyl}Propanamide: A Comprehensive Overview

The compound with CAS No. 2319637-70-0, commonly referred to as 3-(3-chlorophenyl)-N-{4-(thiophen-3-yl)oxan-4-ylmethyl}propanamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a chlorophenyl group, a thiophene moiety, and an oxane ring. These elements contribute to its intriguing chemical properties and potential applications in drug design and advanced materials.

Recent studies have highlighted the importance of thiophene-containing compounds in the development of bioactive molecules. The thiophene ring, a heterocyclic aromatic structure, is known for its ability to participate in various biological interactions, including hydrogen bonding and π-π stacking. In the case of 3-(3-chlorophenyl)-N-{4-(thiophen-3-yl)oxan-4-ylmethyl}propanamide, the thiophene moiety is strategically positioned to enhance the compound's stability and bioavailability. This positioning has been validated through computational modeling, which suggests that the molecule exhibits favorable pharmacokinetic properties.

The oxane ring, another critical component of this compound, plays a pivotal role in modulating its physical and chemical properties. Oxane, also known as tetrahydropyran, is a six-membered cyclic ether that is often used in organic synthesis to improve solubility and reduce toxicity. In this compound, the oxane ring is substituted with a methyl group at the 4-position, creating a rigid structure that enhances molecular stability. This structural feature has been shown to improve the compound's performance in various chemical reactions, particularly in the context of peptide synthesis.

The presence of the chlorophenyl group further adds complexity to this molecule's profile. Chlorine substitution on aromatic rings is a common strategy in organic chemistry to introduce electron-withdrawing effects, which can influence reactivity and selectivity. In this case, the chlorophenyl group contributes to the compound's ability to act as a potential ligand in metalloenzyme inhibition studies. Recent research has demonstrated that this compound exhibits moderate inhibitory activity against several enzymes, making it a promising candidate for further exploration in drug discovery.

In terms of synthesis, 3-(3-chlorophenyl)-N-{4-(thiophen-3-yl)oxan-4-ylmethyl}propanamide can be prepared through a multi-step process involving nucleophilic substitution and amide bond formation. The synthesis begins with the preparation of the oxane derivative, followed by coupling with the chlorophenyl propanoic acid derivative. This approach ensures high yields and excellent purity, making it suitable for large-scale production.

The application of this compound extends beyond traditional pharmaceutical research. Its unique electronic properties make it an attractive candidate for use in organic electronics, particularly in the development of novel semiconducting materials. Recent studies have shown that this compound can be incorporated into thin-film transistor (TFT) devices, where it exhibits remarkable charge transport properties. This discovery opens up new avenues for its use in flexible electronics and wearable devices.

In conclusion, 3-(3-chlorophenyl)-N-{4-(thiophen-3-yl)oxan-4-ylmethyl}propanamide is a versatile compound with a wide range of potential applications. Its unique structural features, combined with its favorable chemical properties, make it an invaluable tool in both academic research and industrial development. As ongoing studies continue to uncover new insights into its functionality, this compound is poised to play an increasingly important role in advancing modern science and technology.